
No Validated Interaction Found Between MB-
0223 and GluR2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MB-0223

Cat. No.: B15608383 Get Quote

Initial searches for the compound "MB-0223" and its potential interaction with the glutamate

receptor 2 (GluR2) subunit have yielded no publicly available scientific literature, experimental

data, or product information to validate such a relationship. Consequently, a comparison guide

on this topic cannot be compiled at this time due to the absence of foundational data.

GluR2 is a critical subunit of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)

receptor, which plays a central role in mediating fast excitatory synaptic transmission in the

central nervous system.[1][2][3] The function and trafficking of AMPA receptors are tightly

regulated, and the GluR2 subunit is particularly important in controlling the calcium permeability

of the receptor channel.[1][4] Its interactions with various proteins are crucial for synaptic

plasticity, learning, and memory.[1][5]

A thorough search for "MB-0223" did not identify any registered compound with this

designation in chemical or biological databases in the context of neurobiology or pharmacology.

While a similarly named compound, MB-07803, was identified, it is a selective inhibitor of

fructose-1,6-bisphosphatase, an enzyme involved in gluconeogenesis, and is being

investigated for the treatment of type 2 diabetes.[6] There is no indication that MB-07803

interacts with GluR2 or has any relevance to neuroscience applications.

Without any data on the binding affinity, mechanism of action, or experimental validation of an

interaction between a compound designated MB-0223 and the GluR2 receptor, it is not

possible to create the requested comparison guide, including data tables, experimental

protocols, and signaling pathway diagrams. Further research and publication of data
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demonstrating and characterizing such an interaction would be required before a

comprehensive guide could be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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